REACTION_CXSMILES
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[Cl:1][C:2]1[CH:9]=[CH:8][CH:7]=[CH:6][C:3]=1[CH2:4]Br.[Cl:10][CH2:11][CH2:12][CH2:13][C:14](Cl)=[O:15].FC(Br)C1C=CC=CC=1.C1(C(Cl)=O)CCC1>>[Cl:10][CH2:11][CH2:12][CH2:13][C:14](=[O:15])[CH2:4][C:3]1[CH:6]=[CH:7][CH:8]=[CH:9][C:2]=1[Cl:1]
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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ClC1=C(CBr)C=CC=C1
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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ClCCCC(=O)Cl
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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FC(C1=CC=CC=C1)Br
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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C1(CCC1)C(=O)Cl
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Name
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Type
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product
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Smiles
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ClCCCC(CC1=C(C=CC=C1)Cl)=O
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Type | Value | Analysis |
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YIELD: PERCENTYIELD | 79% |
Source
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Open Reaction Database (ORD) |
Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |